Cas no 1805400-20-7 (3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine
• CAS No: 1805400-20-7
• MF: C₇H₂BrF₂N₃O₂
• MW: 278.01048707962
• CID: 4860176
• Update Time: 2025-08-05

3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H2BrF2N3O2/c8-3-1-5(13(14)15)6(7(9)10)12-4(3)2-11/h1,7H
• InChI Key： TWAOOPMUKQVORC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(F)F)C(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2.1
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine

3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine

The compound 3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine (CAS No. 1805400-20-7) is a highly functionalized pyridine derivative with multiple substituents, each contributing to its unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including drug discovery, materials science, and organic synthesis. The presence of a bromine atom at position 3, a cyano group at position 2, a difluoromethyl group at position 6, and a nitro group at position 5 makes it a versatile molecule with diverse reactivity and selectivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The nitro group at position 5 is known to enhance the molecule's electron-withdrawing effects, which can significantly influence its reactivity and stability. This property makes it an attractive candidate for use in designing novel pharmaceutical agents, where controlled reactivity is crucial. Additionally, the cyano group at position 2 adds to the molecule's polarity and can serve as a site for further functionalization, enabling the creation of more complex structures with tailored properties.

The difluoromethyl group at position 6 introduces fluorine atoms into the molecule, which are known for their unique electronic and steric effects. Fluorinated compounds are increasingly being explored in drug design due to their improved pharmacokinetic profiles and enhanced bioavailability. This makes 3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine a promising candidate for use in developing drugs targeting specific biological pathways or receptors.

One of the most recent advancements involving this compound is its application in click chemistry, where it serves as a versatile building block for constructing larger molecular frameworks. The bromine atom at position 3 acts as an excellent leaving group, facilitating nucleophilic substitution reactions. This has enabled researchers to efficiently synthesize a wide range of derivatives with diverse functionalities, further expanding its utility in organic synthesis.

In terms of synthesis, 3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine can be prepared through a multi-step process involving various coupling reactions and functional group transformations. The synthesis typically begins with the preparation of an intermediate pyridine derivative, which is then subjected to sequential introduction of the substituents. Recent optimizations in this synthesis pathway have significantly improved yields and reduced reaction times, making it more feasible for large-scale production.

The physical and chemical properties of this compound have also been extensively studied. Its melting point, solubility, and stability under various conditions have been characterized using advanced analytical techniques such as X-ray crystallography and thermogravimetric analysis. These studies have provided valuable insights into its behavior under different environmental conditions, which is critical for its safe handling and storage.

From an environmental standpoint, understanding the degradation pathways of 3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine is essential for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that certain microbial communities can metabolize this compound effectively. This knowledge is vital for developing strategies to mitigate any adverse environmental effects associated with its use.

In conclusion, 3-Bromo-2-cyano-6-(difluoromethyl)-5-nitropyridine (CAS No. 1805400-20-7) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique combination of substituents provides it with versatile reactivity and functionality, making it an invaluable tool in modern organic synthesis and drug discovery. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even greater role in advancing scientific innovation.